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Compound of Interest

Compound Name: Monomethyl phosphate

Cat. No.: B1254749

Monomethyl phosphate, a key metabolite and structural component in various biological
systems, serves as a fundamental molecule in cellular signaling and metabolism. This
document provides a concise technical summary of its molecular formula and weight for
researchers, scientists, and professionals in drug development.

Molecular Composition and Weight

The chemical identity of monomethyl phosphate is defined by its molecular formula, which
enumerates the constituent atoms. The molecular weight is derived from the sum of the atomic
weights of these atoms.

The molecular formula for monomethyl phosphate is CHsO4P[1][2][3][4].
The molecular weight of this compound is approximately 112.02 g/mol [1][2][3][4].

A detailed breakdown of the elemental composition and their contribution to the overall
molecular weight is presented in the table below.
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Standard Total
Element Symbol Count Atomic Weight ( Contribution (
g/mol) g/mol )
Carbon C 1 ~12.011[5][6][7] 12.011
~1.008[8][9][10]
Hydrogen H 5 5.040
[11]
~15.999[12][13]
Oxygen O 4 63.996
[14][15]
~30.974[16][17]
Phosphorus P 1 30.974
[18][19][20]

Total ~112.021

Note: The total molecular weight calculated from the sum of the standard atomic weights of the
constituent elements may vary slightly from the cited molecular weight due to isotopic
abundances and rounding.

Logical Relationship of Molecular Weight
Calculation

The determination of monomethyl phosphate's molecular weight is a direct application of
fundamental chemical principles. The logical flow for this calculation is straightforward.
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Identify Molecular Formula
(CHs04P)

i

Determine Atomic Weights
(C,H, 0, P)

i

Calculate Total Mass of Each Element
(Count * Atomic Weight)

i

Sum Elemental Masses

Result:

Molecular Weight

Click to download full resolution via product page

Calculation of Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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